Cas no 946383-31-9 (2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine)

• Product Name: 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• CAS No: 946383-31-9
• MF: C₂₃H₂₄ClN₅O
• MW: 421.922563552856
• CID: 5811514
• PubChem ID: 27505705
• Update Time: 2025-05-26

2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]methanone
• CCG-323809
• AKOS024626463
• 946383-31-9
• 2-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• F2075-0224
• (3-chlorophenyl)(4-(4-methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)methanone
• 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine

• Inchi： 1S/C23H24ClN5O/c1-16-6-8-20(9-7-16)26-21-14-17(2)25-23(27-21)29-12-10-28(11-13-29)22(30)18-4-3-5-19(24)15-18/h3-9,14-15H,10-13H2,1-2H3,(H,25,26,27)
• InChI Key： HCPRYUXKEVNATR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1CCN(C2=NC(NC3=CC=C(C)C=C3)=CC(C)=N2)CC1)=O

Computed Properties

• Exact Mass: 421.1669381g/mol
• Monoisotopic Mass: 421.1669381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine

Research Brief on 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS: 946383-31-9)

The compound 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS: 946383-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a piperazine core and a chlorobenzoyl moiety, contributes to its high selectivity and binding affinity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key insights into its mode of action.

In preclinical trials, 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine demonstrated promising efficacy in reducing tumor growth and inflammation in murine models. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, has been extensively characterized, supporting its potential for further development. However, challenges such as off-target effects and solubility issues remain to be addressed in subsequent studies.

Ongoing research is exploring structural modifications to enhance the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies aim to optimize its formulation for clinical trials. The latest publications also discuss its potential as a lead compound for developing novel therapeutics targeting kinase-dependent diseases.

In conclusion, 2-4-(3-chlorobenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine represents a promising candidate in drug discovery, with its unique properties warranting further investigation. Future studies should focus on overcoming current limitations and advancing its translation into clinical applications.